Cas no 2172182-32-8 (2-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-en-1-yl)hexanamidoacetic acid)

• Product Name: 2-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-en-1-yl)hexanamidoacetic acid
• CAS No: 2172182-32-8
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6449226
• PubChem ID: 165547148
• Update Time: 2025-07-09

2-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-en-1-yl)hexanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-en-1-yl)hexanamidoacetic acid
• EN300-1509645
• 2172182-32-8
• 2-[4-ethyl-6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(prop-2-en-1-yl)hexanamido]acetic acid

• Inchi： 1S/C28H34N2O5/c1-3-17-30(18-27(32)33)26(31)14-13-20(4-2)15-16-29-28(34)35-19-25-23-11-7-5-9-21(23)22-10-6-8-12-24(22)25/h3,5-12,20,25H,1,4,13-19H2,2H3,(H,29,34)(H,32,33)
• InChI Key： BLGILOWLIVCHCR-UHFFFAOYSA-N
• SMILES： O(C(NCCC(CC)CCC(N(CC(=O)O)CC=C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 14
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-en-1-yl)hexanamidoacetic acid

Chemical Compound CAS No: 2172182-32-8 - 2-4-Ethyl-6-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-en-1-yl)hexanamidoacetic Acid

Introduction to the Compound

The chemical compound with CAS No: 2172182-32-8, named as 2-4-Ethyl-6-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-en-1-yl)hexanamidoacetic Acid, is a complex organic molecule with a diverse range of potential applications in the fields of pharmaceuticals, biotechnology, and materials science. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, an ethyl substituent, and a propenyl chain, all integrated into a hexanamidoacetic acid backbone.

Structural Features and Synthesis

The synthesis of this compound involves a series of carefully designed organic reactions, including nucleophilic substitutions, amide bond formations, and possibly some form of protection/deprotection chemistry to install the Fmoc group. The Fmoc group is a well-known protecting group in peptide synthesis, often used to protect amino groups during solid-phase synthesis. Its presence in this compound suggests that it may play a role in controlling reactivity or stability during further chemical transformations.

Applications in Pharmaceutical Research

In recent years, there has been growing interest in compounds containing Fmoc groups due to their potential in drug delivery systems and as bioactive molecules. The integration of the Fmoc group with an ethyl substituent and a propenyl chain in this compound may confer unique pharmacokinetic properties, such as improved solubility or enhanced bioavailability. Researchers are exploring the use of such compounds in targeted drug delivery systems, where the Fmoc group could act as a targeting moiety or a controlled-release mechanism.

Biotechnological Applications

Beyond pharmaceuticals, this compound has shown promise in biotechnological applications. The presence of the propenyl chain introduces potential for polymerization or cross-linking reactions, which could be exploited in the development of novel biomaterials or scaffolds for tissue engineering. Recent studies have highlighted the importance of such functional groups in creating materials with tailored mechanical properties and biocompatibility.

Materials Science Innovations

In the realm of materials science, compounds like CAS No: 2172182-32-8 are being investigated for their role in creating advanced polymers and composites. The combination of an Fmoc group with an ethyl substituent and a propenyl chain provides a versatile platform for designing materials with specific optical, electronic, or mechanical properties. For instance, researchers are exploring the use of such compounds in developing stimuli-responsive materials that can adapt to environmental changes, such as temperature or pH shifts.

Environmental Considerations and Safety

As with any novel chemical compound, understanding its environmental impact and safety profile is crucial. Preliminary studies suggest that this compound may have low toxicity profiles under standard conditions; however, further research is needed to fully assess its environmental fate and potential risks. Regulatory agencies are increasingly emphasizing the importance of green chemistry principles in the development of new compounds to minimize their ecological footprint.

Future Directions and Research Opportunities

The future of CAS No: 2172182-32-8 lies in its potential for further functionalization and application across multiple disciplines. Collaborative efforts between chemists, biologists, and engineers are expected to unlock new functionalities for this compound. For example, integrating it into nanotechnology platforms could open avenues for innovative diagnostic tools or therapeutic agents with unprecedented precision.

In conclusion, CAS No: 2172182-{3-ethyl-6-{(9H-fluoren-{9}y)metoxycarbonyl}amino)-N-(propen-{1}y)hexanamidoacetic acid represents a fascinating example of how modern organic chemistry can lead to versatile compounds with wide-ranging applications. As research continues to uncover its full potential, this compound stands at the forefront of innovation across multiple scientific domains.}